![molecular formula C19H24N2O4S B2636472 N-(4-tert-butylphenyl)-2-(3-methoxybenzenesulfonamido)acetamide CAS No. 690245-94-4](/img/structure/B2636472.png)
N-(4-tert-butylphenyl)-2-(3-methoxybenzenesulfonamido)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-tert-butylphenyl)-2-(3-methoxybenzenesulfonamido)acetamide is a useful research compound. Its molecular formula is C19H24N2O4S and its molecular weight is 376.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Hydrogen bond studies in substituted N-(2-hydroxyphenyl)-2-((4-methylbenzenesulfonyl)amino)acetamides : This research provides insights into the hydrogen-bond dynamics of N-(2-hydroxyphenyl)-2-((4-methylbenzenesulfonyl)amino)acetamides. The study encompasses synthesis, characterization, and molecular structure analysis, highlighting the significance of intramolecular hydrogen bonds in determining the compound's behavior and interaction in solution (Romero & Margarita, 2008).
Synthesis and Reactivity
Conventional vs. Microwave Assisted Synthesis of Triazole Analogues : This paper outlines the synthesis of N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide via conventional and microwave-assisted methods. The compounds synthesized were tested for their inhibitory potential against certain enzymes, offering insights into the reactivity and potential applications of such compounds (Virk et al., 2018).
Catalytic Hydrogenation for N-(3-Amino-4-methoxyphenyl)acetamide Synthesis : This research focuses on the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, highlighting a novel catalytic approach and its implications for industrial applications, such as in the production of azo disperse dyes (Qun-feng, 2008).
Chemoselective Acetylation of 2-Aminophenol Using Immobilized Lipase : The study presents a method for the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in the natural synthesis of antimalarial drugs. The process optimization and kinetic analysis contribute to the understanding of the compound's synthesis and potential applications in pharmaceuticals (Magadum & Yadav, 2018).
Leuckart Synthesis and Pharmacological Assessment of Novel Acetamide Derivatives : This paper discusses the synthesis of novel acetamide derivatives and their evaluation as potential cytotoxic, anti-inflammatory, analgesic, and antipyretic agents, shedding light on the pharmacological aspects and potential therapeutic applications of acetamide compounds (Rani et al., 2016).
Molecular Structure and Properties
Structural Study on Co-crystals and Salt of Quinoline Derivatives : This research offers a comprehensive examination of the crystal structure and molecular interactions of quinoline derivatives containing the amide bond, including co-crystals and salt forms. These structural insights are crucial for understanding the compound's properties and potential applications in various fields (Karmakar et al., 2009).
Properties
IUPAC Name |
N-(4-tert-butylphenyl)-2-[(3-methoxyphenyl)sulfonylamino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O4S/c1-19(2,3)14-8-10-15(11-9-14)21-18(22)13-20-26(23,24)17-7-5-6-16(12-17)25-4/h5-12,20H,13H2,1-4H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILSJKEHOESHENJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)NC(=O)CNS(=O)(=O)C2=CC=CC(=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.